8-Fluoro-2H-benzo[B][1,4]oxazin-3(4H)-one

• IUPAC Name: 8-fluoro-4H-1,4-benzoxazin-3-one
• InChI: InChI=1S/C8H6FNO2/c9-5-2-1-3-6-8(5)12-4-7(11)10-6/h1-3H,4H2,(H,10,11)
• InChI Key: DTRPZILXGOFOKO-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)NC2=C(O1)C(=CC=C2)F
• Molecular Formula: C8H6FNO2
• Molecular Weight: 167.14 g/mol

Description

8-Fluoro-2H-benzo[B][1,4]oxazin-3(4H)-one, commonly referred to as 8-Fluoro BOB, is a synthetic organic compound that has been used in various scientific research applications. It is a type of heterocyclic aromatic organic compound, with a unique structure that contains both nitrogen and oxygen atoms. 8-Fluoro BOB has a wide range of applications in scientific research, due to its unique structure and properties.

Scientific Research Applications

Antimicrobial Activity

The compound has been evaluated for its potential in combating microbial infections. It has shown significant antibacterial activity and moderate antifungal activity . .

Molecular Docking Studies

Molecular docking studies have been conducted to understand the interaction of this compound with various proteins. For instance, docking studies with the crystal structure of oxidoreductase from Escherichia coli and Candida albicans have been performed. .

Histone Deacetylase Inhibition

This compound has been used to create derivatives that target histone deacetylases (HDACs). HDAC inhibitors are promising therapeutic agents in cancer treatment as they can induce cell cycle arrest and apoptosis in cancer cells. .

Anticancer Activity

Apart from HDAC inhibition, the compound has been tested against various human cancer cell lines, including colon, prostate, and lung cancer. .

Cell Cycle and Apoptosis Impact

The impact of this compound on the cell cycle and apoptosis has been studied, particularly in colon cancer cell lines. .

Scaffold in Medicinal Chemistry

The 1,3,4-oxadiazole scaffold, to which this compound belongs, has demonstrated a broad spectrum of biological properties. .

Synthesis routes and methods

Procedure details

2-Amino-6-flourophenol (95MF2085) (0.256 g, 2.0 mmol), 2-chloroacetyl chloride (0.25 g, 2.2 mmol) and K2CO3 (0.583 g, 4.2 mmol) were mixed according to GP1 to give the title compound as a crude (95MF45) (0.29 g)